Cas no 471-54-5 (Isocolumbin)

• Product Name: Isocolumbin
• CAS No: 471-54-5
• MF: C₂₀H₂₂O₆
• MW: 358.385086536407
• CID: 37617
• PubChem ID: 24721165
• Update Time: 2025-09-22

Isocolumbin Chemical and Physical Properties

Names and Identifiers

• Isocolumbin
• 5-Hydroxy-6,7-dimethoxylflavone
• (1R,3S,5S,8S)-5-(Furan-3-yl)-12-hydroxy-3,11-dimethyl-6,14-dioxatetracyclo[10.2.2.02,11.03,8]hexadec
• Columbin
• BCP33582
• NSC16037
• C.A.S. 471,545
• 1,4-Etheno-3H,7H-benzo[1,2-c:3,4-c']dipyran-3,7-dione, 9-(3-furanyl)decahydro-4-hydr
• 471-54-5
• Q-100497
• FS-9823
• (1S,2S,3S,5S,8S,11R,12S)-5-(Furan-3-yl)-12-hydroxy-3,11-dimethyl-6,14-dioxatetracyclo[10.2.2.02,11.03,8]hexadec-15-ene-7,13-dione
• AKOS037514699
• AKOS040760157
• CHEBI:81144
• CS-0022977
• DTXSID401099705
• Q27155101
• HY-N3050
• C17508
• (1R,4S,4aS,6aR,9R,10aR,10bR)-9-(3-Furanyl)-1,4,4a,5,6,6a,9,10,10a,10b-decahydro-4-hydroxy-4a,10a-dimethyl-1,4-etheno-3H,7H-benzo[1,2-c:3,4-c']dipyran-3,7-dione
• DA-64529

• MDL： MFCD02682936
• Inchi： 1S/C20H22O6/c1-18-9-14(11-5-8-24-10-11)25-16(21)12(18)3-6-19(2)15(18)13-4-7-20(19,23)17(22)26-13/h4-5,7-8,10,12-15,23H,3,6,9H2,1-2H3/t12-,13+,14+,15+,18-,19-,20-/m1/s1
• InChI Key： AALLCALQGXXWNA-UKFLMKJWSA-N
• SMILES： O1C([C@@]2(C=C[C@H]1[C@H]1[C@]3(C)C[C@@H](C4=COC=C4)OC([C@H]3CC[C@]12C)=O)O)=O

Computed Properties

• Exact Mass: 358.14200
• Monoisotopic Mass: 358.14163842 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86
• Molecular Weight: 358.4

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Melting Point: 190°C
• Boiling Point: 565.9±50.0 °C at 760 mmHg
• Flash Point: 296.0±30.1 °C
• PSA: 85.97000
• LogP: 2.53270
• Vapor Pressure: No data available

Isocolumbin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans
• Diterpenoids